Cas no 1032-65-1 ([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate)

• Product Name: [(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• CAS No: 1032-65-1
• MF: C₉H₁₄N₃O₇P
• MW: 307.19712305069
• MDL: MFCD00006546
• CID: 40580
• Update Time: 2024-11-26

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxycytidine-5'-monophosphoric acid
• dCMP.H2
• Deoxycytidylic acid
• 2'-Deoxycytidine-5'-monpohosphate free acid
• 2'-Deoxycytidine 5'-Monophosphate Hydrate
• 2′-Deoxycytidine 5′-monophosphate
• 2’-Deoxycytidine 5'-Monophosphate Hydrate
• 2'-Deoxycytidine 5'-monophosphate
• Deoxycytidine-5'-monophosphoric acid
• 2-Deoxycytidine-5'-monophosphoric acid
• 2'-Deoxycytidylic acid
• dCMP
• Deoxycytidylic Acid Hydrate
• dCMP Hydrate
• dCMP(2-)
• Deoxy-CMP
• DESOXYCYTIDYLIC ACID
• 2'-Deoxy-5'-cytidylic acid
• deoxycytidinemonophosphate
• dCMP, Deoxycytidylic acid
• 2'-DEOXYCYTIDINE-5'-MONOPHOSPHATE
• deoxycytidine monophosphate
• 5'-Cytidylic acid, 2'-deoxy-
• Deoxycytidylate
• Polydeoxycytidylic acid
• W7A9174XQL
• NCMVOABPESMRCP-SHYZEUOFSA-N
• deoxycytidine-phosphate
• 2'-DEOXYCYTIDINE-5'-MONOPHOSPHATE FREE ACID
• ((2R,3S,5R)-5-(4-amino-2-oxopyrimidin
• C9H14N3O7P.H2O
• deoxycytidine-5'-phosphate monohydrate
• 5'-Cytidylic acid, 2'-deoxy-, monohydrate
• ((2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate hydrate
• [(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate

• MDL： MFCD00006546
• Inchi： 1S/C9H14N3O7P/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(19-8)4-18-20(15,16)17/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
• InChI Key： NCMVOABPESMRCP-SHYZEUOFSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O

Computed Properties

• Exact Mass: 307.05700
• Monoisotopic Mass: 307.056936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• Surface Charge: -2
• Tautomer Count: 3
• XLogP3: -3.4

Experimental Properties

• Color/Form: Colorless.
• Density: 2.01
• Melting Point: 169-172 ºC (dec.)
• Boiling Point: 633.8°C at 760 mmHg
• Flash Point: 337.1 °C
• Refractive Index: 37 ° (C=1, H2O)
• Solubility: H2O: 10 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 166.94000
• LogP: -0.83560
• Solubility: Soluble in water, 10mg/ml

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside monophosphates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents